Cas no 1823876-48-7 (5-broMo-4,4-diMethyl-3,4-dihydroquinolin-2(1H)-one)

• Product Name: 5-broMo-4,4-diMethyl-3,4-dihydroquinolin-2(1H)-one
• CAS No: 1823876-48-7
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• CID: 5220942
• PubChem ID: 124705052
• Update Time: 2025-06-14

5-broMo-4,4-diMethyl-3,4-dihydroquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-broMo-4,4-diMethyl-3,4-dihydroquinolin-2(1H)-one
• G62129
• AKOS037654233
• KS-9270
• EN300-200363
• 5-bromo-4,4-dimethyl-1,3-dihydroquinolin-2-one
• 5-bromo-4,4-dimethyl-1,2,3,4-tetrahydroquinolin-2-one
• 1823876-48-7

• Inchi： 1S/C11H12BrNO/c1-11(2)6-9(14)13-8-5-3-4-7(12)10(8)11/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key： AQOCWOFUUFTYKS-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=CC=C2)C(C)(C)CC1=O

Computed Properties

• Exact Mass: 253.01023g/mol
• Monoisotopic Mass: 253.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 5-broMo-4,4-diMethyl-3,4-dihydroquinolin-2(1H)-one

Comprehensive Overview of 5-Bromo-4,4-dimethyl-3,4-dihydroquinolin-2(1H)-one (CAS No. 1823876-48-7)

5-Bromo-4,4-dimethyl-3,4-dihydroquinolin-2(1H)-one (CAS No. 1823876-48-7) is a brominated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a bromo substituent at the 5-position and dimethyl groups at the 4-position of the dihydroquinolinone scaffold makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents.

In recent years, the demand for 5-Bromo-4,4-dimethyl-3,4-dihydroquinolin-2(1H)-one has surged, driven by its applications in medicinal chemistry and material science. A growing trend in AI-driven drug design has further highlighted the importance of such compounds, as they serve as key building blocks for high-throughput screening and virtual compound libraries. Users frequently search for terms like "synthesis of brominated quinolinones" or "applications of dihydroquinolinone derivatives," reflecting the compound's relevance in modern research.

The physicochemical properties of 5-Bromo-4,4-dimethyl-3,4-dihydroquinolin-2(1H)-one (CAS No. 1823876-48-7) contribute to its stability and reactivity, making it suitable for cross-coupling reactions and catalytic transformations. Its molecular weight and logP value are critical parameters for researchers optimizing ADMET profiles in drug development. Additionally, the compound's crystallinity and solubility have been studied extensively to improve formulation strategies.

From an SEO perspective, queries such as "where to buy 5-Bromo-4,4-dimethyl-3,4-dihydroquinolin-2(1H)-one" or "suppliers of CAS 1823876-48-7" are common, indicating commercial interest. The compound is often listed in chemical databases like PubChem and Reaxys, with detailed spectroscopic data (e.g., NMR, HPLC) available for verification. Its role in green chemistry initiatives, such as solvent-free synthesis, also aligns with current sustainability trends.

In conclusion, 5-Bromo-4,4-dimethyl-3,4-dihydroquinolin-2(1H)-one (CAS No. 1823876-48-7) represents a pivotal compound in organic synthesis and drug discovery. Its brominated and dimethylated structure offers diverse functionalization opportunities, catering to both academic and industrial needs. As computational chemistry and machine learning continue to evolve, the demand for such specialized intermediates is expected to grow, solidifying its position in the fine chemicals market.